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Compound of Interest

Compound Name: Thalirugidine

Cat. No.: B13412123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thalirugidine is a naturally occurring bisbenzylisoquinoline alkaloid isolated from the plant

Thalictrum foliolosum, a member of the Ranunculaceae family. This document provides a

detailed overview of its molecular characteristics. At present, publicly available information

regarding its specific biological activities, mechanisms of action, and detailed experimental

protocols for its isolation and characterization is limited. This guide summarizes the currently

available data.

Molecular and Physicochemical Properties
Thalirugidine's fundamental molecular properties have been established through various

chemical databases. This information is crucial for its identification and for predicting its

behavior in various experimental settings.
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Property Value Source

Molecular Formula C₃₉H₄₆N₂O₈ [1][2][3][4][5][6]

Molecular Weight 670.79 g/mol [2][6]

Alternate Molecular Weight 670.8 g/mol [3]

Alternate Molecular Weight 670.803 [4]

Alternate Molecular Weight 670.798 [5]

CAS Number 64215-95-8 [1][2][4][5][6]

Class Alkaloid [2][4]

Natural Source Thalictrum foliolosum [2][4]

Experimental Data
Detailed experimental protocols for the isolation, purification, and characterization of

Thalirugidine are not extensively documented in readily available scientific literature. However,

based on general practices for the isolation of alkaloids from plant materials, a probable

workflow can be conceptualized.

Hypothetical Isolation and Characterization Workflow
The following diagram illustrates a general workflow that could be employed for the isolation

and characterization of Thalirugidine from its natural source, Thalictrum foliolosum. This is a

representative workflow and specific details would need to be optimized based on experimental

findings.
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Conceptual Workflow for Thalirugidine Isolation and Characterization
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A conceptual workflow for the isolation and analysis of Thalirugidine.
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Signaling Pathways and Mechanism of Action
Currently, there is no specific information available in the public domain regarding the signaling

pathways modulated by Thalirugidine or its precise mechanism of action. Research into the

biological activities of other bisbenzylisoquinoline alkaloids from the Thalictrum genus suggests

potential for various pharmacological effects, which could include anticancer, antimicrobial, or

anti-inflammatory activities. However, dedicated studies on Thalirugidine are required to

elucidate its specific biological targets and molecular interactions.

The diagram below illustrates a generic representation of how a natural product like

Thalirugidine might be investigated to determine its mechanism of action, a process that has

not yet been detailed for this specific compound.
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General Investigatory Pathway for a Novel Natural Product
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A general workflow for elucidating the mechanism of action of a novel compound.

Conclusion
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Thalirugidine is a defined chemical entity with a known molecular formula and weight,

originating from Thalictrum foliolosum. While its chemical identity is established, its biological

functions and the experimental procedures for its study are not yet well-documented in

accessible scientific literature. This guide provides the foundational chemical information and

outlines hypothetical frameworks for its further investigation. Future research is necessary to

uncover the full therapeutic potential and pharmacological profile of this natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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